4-(4-fluorophenyl)-6-(2-hydroxyethyl)-1-methyl-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione

• IUPAC Name: 4-(4-fluorophenyl)-6-(2-hydroxyethyl)-1-methyl-4,7-dihydro-3H-pyrrolo[3,4-d]pyrimidine-2,5-dione
• InChI: InChI=1S/C15H16FN3O3/c1-18-11-8-19(6-7-20)14(21)12(11)13(17-15(18)22)9-2-4-10(16)5-3-9/h2-5,13,20H,6-8H2,1H3,(H,17,22)
• InChI Key: NLPJKXMFYKOCRF-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(NC1=O)C3=CC=C(C=C3)F)C(=O)N(C2)CCO
• Molecular Formula: C15H16FN3O3
• Molecular Weight: 305.30 g/mol

Description

4-(4-fluorophenyl)-6-(2-hydroxyethyl)-1-methyl-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione is a useful research compound. Its molecular formula is C15H16FN3O3 and its molecular weight is 305.309. The purity is usually 95%.
BenchChem offers high-quality 4-(4-fluorophenyl)-6-(2-hydroxyethyl)-1-methyl-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(4-fluorophenyl)-6-(2-hydroxyethyl)-1-methyl-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

A study by Ashraf et al. (2019) discusses the synthesis of novel heterocycle derivatives similar to the queried compound. Their research includes the structural, spectral, and computational exploration of these compounds, utilizing techniques like NMR, UV-visible and FT-IR spectroscopy, and X-ray diffraction analysis. This highlights the compound's relevance in chemical synthesis and structural analysis (Ashraf et al., 2019).

Biological Activity Studies

Rauf et al. (2010) explored derivatives of pyrido[1,2-a]pyrimidine-2,4(3H)-diones for their urease inhibition activity. This type of study is crucial for understanding the potential biological activities and applications of such compounds in medicinal chemistry (Rauf et al., 2010).

Applications in Medicinal Chemistry

Muralidharan, Raja, and Deepti (2019) conducted a study focusing on the synthesis of pyrimidine heterocycles, investigating their analgesic and anti-inflammatory activities. This research underscores the compound's potential applications in developing new therapeutic agents (Muralidharan, S. James Raja, A. Deepti, 2019).

Coordination Chemistry and Crystal Structures

Barceló-Oliver et al. (2013) presented a study on the coordination chemistry of pyrimidine derivatives, demonstrating the formation of complex 3D architectures and their interactions. This kind of research is valuable in materials science and coordination chemistry (Barceló-Oliver et al., 2013).

Electronic and Optical Properties

Hu et al. (2015) explored the use of a related conjugated polyelectrolyte in polymer solar cells, focusing on its electronic and optical properties. This research is indicative of the potential applications of the compound in electronic and photovoltaic devices (Hu et al., 2015).